Cas no 212755-81-2 (2-(3-Hydroxycarbonyl-6-pyridyl)malondialdehyde)

• Product Name: 2-(3-Hydroxycarbonyl-6-pyridyl)malondialdehyde
• CAS No: 212755-81-2
• MF: C₉H₇NO₄
• MW: 193.156182527542
• MDL: MFCD00216532
• CID: 260267
• PubChem ID: 2735205
• Update Time: 2025-10-29

2-(3-Hydroxycarbonyl-6-pyridyl)malondialdehyde Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 6-(1-formyl-2-oxoethyl)-
• 2-(3-HYDROXYCARBONYL-6-PYRIDYL)MALONDIALDEHYDE
• NULL
• 2-(3-hydroxycarbonyl-6-pyridyl)-malondialdehyde
• 2-(5-carboxypyridin-2-yl)malondialdehyde
• 6-(1-formyl-2-oxoethyl)pyridine-3-carboxylic acid
• AC1MC2SM
• CTK1A2915
• SBB091551
• AKOS024348840
• SB53080
• MFCD00216532
• 6-(1-Formyl-2-oxoethyl)-3-pyridinecarboxylic acid
• DTXSID00370619
• FS-4853
• 6-(1,3-Dioxopropan-2-yl)nicotinicacid
• FT-0643963
• CS-0333627
• 6-(1,3-Dioxopropan-2-yl)nicotinic acid
• 6-(1,3-dioxopropan-2-yl)pyridine-3-carboxylic Acid
• 212755-81-2
• SCHEMBL135542
• DB-045528
• 2-(3-Hydroxycarbonyl-6-pyridyl)malondialdehyde

• MDL： MFCD00216532
• Inchi： 1S/C9H7NO4/c11-4-7(5-12)8-2-1-6(3-10-8)9(13)14/h1-5,7H,(H,13,14)
• InChI Key： ASEYNVDFAPPYDR-UHFFFAOYSA-N
• SMILES： O=CC(C=O)C1C=CC(C(=O)O)=CN=1

Computed Properties

• Exact Mass: 193.03751
• Monoisotopic Mass: 193.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -0.5
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.4058 (rough estimate)
• Melting Point: >275(dec.)
• Boiling Point: 329.36°C (rough estimate)
• Refractive Index: 1.5200 (estimate)
• PSA: 84.33
• Solubility: Not available

2-(3-Hydroxycarbonyl-6-pyridyl)malondialdehyde Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：